Cas no 2172386-84-2 ((4-bromobutyl)(4-chloro-3-methylphenyl)methylamine)

• Product Name: (4-bromobutyl)(4-chloro-3-methylphenyl)methylamine
• CAS No: 2172386-84-2
• MF: C₁₂H₁₇BrClN
• MW: 290.627081632614
• CID: 6283505
• PubChem ID: 165506678
• Update Time: 2025-10-24

(4-bromobutyl)(4-chloro-3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (4-bromobutyl)(4-chloro-3-methylphenyl)methylamine
• (4-bromobutyl)[(4-chloro-3-methylphenyl)methyl]amine
• EN300-1282818
• 2172386-84-2

• Inchi： 1S/C12H17BrClN/c1-10-8-11(4-5-12(10)14)9-15-7-3-2-6-13/h4-5,8,15H,2-3,6-7,9H2,1H3
• InChI Key： YPSYROZXOBHDRC-UHFFFAOYSA-N
• SMILES： BrCCCCNCC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 289.02329g/mol
• Monoisotopic Mass: 289.02329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on (4-bromobutyl)(4-chloro-3-methylphenyl)methylamine

Comprehensive Overview of (4-bromobutyl)(4-chloro-3-methylphenyl)methylamine (CAS No. 2172386-84-2)

(4-bromobutyl)(4-chloro-3-methylphenyl)methylamine, with the CAS number 2172386-84-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of amine derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both bromobutyl and chloro-methylphenyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for custom synthesis intermediates like (4-bromobutyl)(4-chloro-3-methylphenyl)methylamine has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in its potential role as a building block for novel therapeutics targeting neurological disorders and inflammatory conditions. The compound's unique structural features, including its halogenated components, allow for precise modifications, enabling the creation of targeted drug candidates.

One of the most frequently searched questions related to this compound is: "What are the applications of (4-bromobutyl)(4-chloro-3-methylphenyl)methylamine in drug discovery?" The answer lies in its ability to serve as a key intermediate in the synthesis of bioactive molecules. For instance, its bromobutyl chain can facilitate alkylation reactions, while the chloro-methylphenyl group offers opportunities for further functionalization. This dual reactivity makes it invaluable for designing small-molecule inhibitors and receptor modulators.

Another hot topic in the scientific community is the sustainability and green chemistry aspects of synthesizing such compounds. Researchers are exploring eco-friendly methods to produce (4-bromobutyl)(4-chloro-3-methylphenyl)methylamine with minimal environmental impact. Techniques like catalytic halogenation and solvent-free reactions are being investigated to reduce waste and energy consumption. This aligns with the growing trend of green synthesis in the pharmaceutical industry.

The analytical characterization of CAS No. 2172386-84-2 is another area of interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure the compound's purity and structural integrity. These methods are critical for meeting the stringent quality standards required in preclinical research and regulatory submissions.

In summary, (4-bromobutyl)(4-chloro-3-methylphenyl)methylamine (CAS No. 2172386-84-2) is a promising compound with broad applications in pharmaceutical research and chemical synthesis. Its unique properties and versatility make it a valuable asset for scientists working on innovative therapies and sustainable chemistry. As research progresses, this compound is likely to play an even more significant role in addressing unmet medical needs and advancing scientific knowledge.